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Part 1: Executive Summary & Technical Context
The "Privileged Scaffold" Paradigm
2-Morpholinecarboxamide hydrochloride (and its enantiomers) is rarely a standalone

therapeutic agent. Instead, it serves as a privileged scaffold—a core structural motif frequently

embedded within high-potency drugs targeting PI3K/mTOR pathways, P2X7 receptors, and

USP30 deubiquitinases.

In modern Fragment-Based Drug Discovery (FBDD), "activity" assays for such scaffolds are not

designed to measure nanomolar potency (which they lack), but to validate three critical

parameters:

Cellular Safety: Ensuring the core fragment is not intrinsically cytotoxic.

Permeability: Verifying the morpholine ring confers blood-brain barrier (BBB) or intestinal

permeability.
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Fragment Affinity: Detecting weak, millimolar-range interactions with targets (e.g., P2X7) to

justify its inclusion in a lead series.

This guide provides a rigorous workflow to characterize these three attributes, treating 2-

Morpholinecarboxamide HCl as a chemical probe.

Part 2: Compound Handling & Preparation
Critical Solubility Note: As a hydrochloride salt, this compound is highly hydrophilic.

Primary Solvent: Sterile Water or PBS (up to 100 mM).

Secondary Solvent: DMSO (if required for co-solvency with hydrophobic ligands).

Storage: -20°C, desiccated. Hygroscopic nature requires rapid weighing.

DOT Diagram 1: Experimental Workflow
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Caption: Integrated workflow for characterizing scaffold properties: Solubilization, Quality

Control, and parallel cell-based profiling.
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Part 3: Protocol A - Cellular Safety Profiling
(Cytotoxicity)
Objective: Establish the "No-Observed-Adverse-Effect Level" (NOAEL) in vitro. Morpholine

rings are generally safe, but high concentrations of the hydrochloride salt can alter media pH or

osmolarity, causing false positives.

Materials
Cell Lines: HEK293 (Kidney) and HepG2 (Liver).

Reagent: CellTiter-Glo® (Promega) or MTT.

Control: Staurosporine (Positive Cell Death Control).

Step-by-Step Methodology
Cell Seeding:

Seed HEK293 cells at 5,000 cells/well in 96-well white-walled plates.

Incubate for 24 hours at 37°C, 5% CO2.

Compound Dilution (The "Salt Correction"):

Prepare a 100 mM stock in PBS.

Crucial Step: Check pH of the highest concentration (1 mM) in culture media. If pH

deviates >0.2 units from 7.4, buffer with 10mM HEPES.

Perform 1:3 serial dilutions (Range: 1 mM down to 1 µM).

Treatment:

Remove spent media. Add 100 µL of compound-containing media.

Incubate for 48 hours (Acute toxicity window).

Readout:
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Add 100 µL CellTiter-Glo reagent. Shake for 2 mins.

Read Luminescence (RLU) on a plate reader (e.g., EnVision).

Data Interpretation:

Target Profile: IC50 > 500 µM.[1] (If IC50 < 100 µM, the scaffold is considered "promiscuous"

or toxic and unsuitable as a benign building block).

Part 4: Protocol B - Caco-2 Permeability Assay
(ADME)
Objective: Morpholines are often added to drugs to improve oral bioavailability. This assay

validates that 2-Morpholinecarboxamide HCl can cross the intestinal epithelium.

Materials
System: Corning® Transwell® polycarbonate membrane inserts (0.4 µm pore).

Cells: Caco-2 cells (differentiated for 21 days).

Buffer: HBSS (pH 7.4).

Methodology
Monolayer Integrity Check:

Measure Transepithelial Electrical Resistance (TEER).

Acceptance Criteria: TEER > 300 Ω·cm².

Assay Setup (A-to-B Transport):

Apical (Donor): Add 100 µM 2-Morpholinecarboxamide HCl in HBSS.

Basolateral (Receiver): Add drug-free HBSS.

Incubation:
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Incubate at 37°C for 2 hours with mild shaking (50 rpm).

Sampling:

Collect 50 µL from both chambers.

Analysis:

Quantify via LC-MS/MS (MRM mode).

Note: Morpholine is polar; use a HILIC column for retention.

Calculation:

Target Profile:

cm/s (High Permeability).

Part 5: Protocol C - Fragment Activity Screen (P2X7
Receptor Antagonism)
Objective: Literature indicates morpholine carboxamides are precursors for P2X7 antagonists

(used in cancer/inflammation). This assay tests if the fragment alone possesses weak

antagonistic activity, guiding structure-activity relationship (SAR) studies.

Mechanistic Diagram (P2X7 Pathway)
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Caption: Competitive antagonism model: The fragment attempts to block BzATP-induced

Calcium influx.

Methodology
Cell Line: HEK293 stably transfected with human P2X7 receptor (HEK-hP2X7).

Dye Loading:

Seed cells in black 384-well plates.

Load with Fluo-4 AM calcium dye (2 µM) + Pluronic F-127 for 45 mins at 37°C.

Pre-Incubation (Antagonist Mode):
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Add 2-Morpholinecarboxamide HCl (High concentration screen: 100 µM and 500 µM).

Incubate for 15 mins to allow equilibration with the receptor.

Stimulation:

Inject BzATP (Specific P2X7 agonist) at EC80 concentration (typically 100 µM).

Kinetic Read:

Measure fluorescence (Ex 488nm / Em 525nm) every 1 second for 2 minutes using a

FLIPR or FlexStation.

Data Analysis & Validation[2]
Normalization: Calculate % Inhibition relative to DMSO control (0% inhibition) and a known

P2X7 antagonist like A-438079 (100% inhibition).

Hit Criteria: If the fragment at 500 µM inhibits >30% of the signal, it is a "validated hit" for

SAR expansion.

Part 6: Summary of Expected Results
Parameter Assay Type

Expected Outcome
(Ideal Scaffold)

Red Flag / Warning

Cytotoxicity CellTiter-Glo (48h)
IC50 > 500 µM (Non-

toxic)

IC50 < 50 µM

(Intrinsic toxicity)

Permeability Caco-2 (Transwell) cm/s Low recovery (< 70%)

P2X7 Activity Calcium Flux (FLIPR)
< 20% Inhibition @

100 µM

Agonist activity (Ca2+

spike without BzATP)

Solubility Visual / Nephelometry
Clear solution @ 10

mM
Precipitation in media
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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